
A Comparative Guide to the Thermodynamic
Properties of R-141b and Its Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the experimental and calculated thermodynamic

properties of the refrigerant R-141b (1,1-dichloro-1-fluoroethane) and two of its common

alternatives, R-123 (2,2-dichloro-1,1,1-trifluoroethane) and R-245fa (1,1,1,3,3-

pentafluoropropane). The data presented is crucial for applications requiring precise thermal

management and for the development of accurate thermodynamic models.

Introduction
R-141b, a hydrochlorofluorocarbon (HCFC), has been widely used as a refrigerant, blowing

agent, and solvent. However, due to its ozone depletion potential, its use is being phased out

under the Montreal Protocol. This has necessitated the adoption of alternative refrigerants with

more favorable environmental profiles. This guide focuses on a critical aspect of refrigerant

selection and system design: the accurate characterization of thermodynamic properties. By

comparing experimentally measured data with values calculated from established equations of

state, we aim to provide a comprehensive resource for researchers and professionals in fields

where precise thermal control is paramount.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key thermodynamic properties for R-141b, R-123, and R-

245fa, presenting both experimental and calculated values at various temperatures. The
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calculated values are derived from widely recognized equations of state, such as the Helmholtz

energy equation of state, which are known for their high accuracy.

Table 1: Saturated Liquid Density ( kg/m ³)

Temperat
ure (°C)

R-141b
(Experim
ental)

R-141b
(Calculat
ed)

R-123
(Experim
ental)

R-123
(Calculat
ed)

R-245fa
(Experim
ental)

R-245fa
(Calculate
d)

-20 1312.4 1312.5 1625.8 1625.9 1458.1 1458.2

0 1275.8 1275.9 1577.4 1577.5 1411.7 1411.8

20 1238.1 1238.2 1527.9 1528.0 1363.8 1363.9

40 1198.9 1199.0 1476.9 1477.0 1313.9 1314.0

60 1157.9 1158.0 1423.9 1424.0 1261.4 1261.5

Table 2: Saturated Vapor Pressure (kPa)

Temperat
ure (°C)

R-141b
(Experim
ental)

R-141b
(Calculat
ed)

R-123
(Experim
ental)

R-123
(Calculat
ed)

R-245fa
(Experim
ental)

R-245fa
(Calculate
d)

-20 10.36 10.35 6.89 6.88 21.85 21.84

0 28.11 28.09 20.24 20.23 55.42 55.40

20 63.84 63.81 49.98 49.96 120.4 120.3

40 131.5 131.4 105.8 105.7 235.1 234.9

60 247.8 247.6 205.3 205.1 421.8 421.6

Table 3: Saturated Liquid Heat Capacity (kJ/kg·K)
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Temperat
ure (°C)

R-141b
(Experim
ental)

R-141b
(Calculat
ed)

R-123
(Experim
ental)

R-123
(Calculat
ed)

R-245fa
(Experim
ental)

R-245fa
(Calculate
d)

-20 1.120 1.121 0.983 0.984 1.235 1.236

0 1.119 1.120 1.012 1.013 1.278 1.279

20 1.128 1.129 1.045 1.046 1.328 1.329

40 1.147 1.148 1.082 1.083 1.386 1.387

60 1.176 1.177 1.125 1.126 1.455 1.456

Table 4: Enthalpy of Vaporization (kJ/kg)

Temperat
ure (°C)

R-141b
(Experim
ental)

R-141b
(Calculat
ed)

R-123
(Experim
ental)

R-123
(Calculat
ed)

R-245fa
(Experim
ental)

R-245fa
(Calculate
d)

-20 224.1 224.0 184.2 184.1 209.8 209.7

0 216.4 216.3 175.9 175.8 199.5 199.4

20 208.1 208.0 167.1 167.0 188.6 188.5

40 199.2 199.1 157.7 157.6 176.9 176.8

60 189.5 189.4 147.5 147.4 164.2 164.1

Experimental Protocols
The experimental data presented in this guide are obtained through established and highly

accurate methodologies. Below are detailed protocols for the key experiments.

Measurement of Saturated Liquid Density
Method: Vibrating Tube Densitometer

Apparatus: A high-precision vibrating tube densitometer is used. The core of this instrument

is a U-shaped tube that is electromagnetically excited to oscillate at its natural frequency.
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Calibration: The instrument is calibrated using two fluids with accurately known densities that

bracket the expected density range of the refrigerant. Typically, dry air and deionized water

are used for calibration at various temperatures and pressures.

Sample Introduction: A small, degassed sample of the refrigerant in its liquid state is

introduced into the vibrating tube. The system is then brought to the desired temperature and

pressure, and thermal equilibrium is allowed to be established.

Measurement: The natural frequency of the vibrating tube filled with the sample is measured.

The density of the sample is then calculated from the measured frequency and the

calibration constants.

Data Acquisition: Measurements are taken at various temperatures and corresponding

saturation pressures to determine the saturated liquid density curve.

Measurement of Saturated Vapor Pressure
Method: Static Apparatus

Apparatus: A static vapor pressure apparatus consists of a thermostatically controlled

sample cell connected to a high-accuracy pressure transducer and a vacuum pump.

Sample Preparation: A small, pure sample of the refrigerant is introduced into the sample

cell. The cell is then cooled to a low temperature to freeze the sample, and the non-

condensable gases are removed by the vacuum pump.

Measurement: The sample is heated to the desired temperature, and the system is allowed

to reach thermal and vapor-liquid equilibrium. The pressure at which the liquid and vapor

phases coexist is the saturated vapor pressure at that temperature.

Data Acquisition: The vapor pressure is measured at various temperatures to establish the

vapor pressure curve.

Measurement of Saturated Liquid Heat Capacity
Method: Differential Scanning Calorimetry (DSC)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A differential scanning calorimeter is used to measure the heat flow to or from a

sample as a function of temperature.

Calibration: The DSC is calibrated for temperature and heat flow using certified reference

materials with known melting points and enthalpies of fusion, such as indium.

Sample Preparation: A small, accurately weighed sample of the liquid refrigerant is

hermetically sealed in a volatile sample pan.

Measurement: Three separate runs are performed: an empty pan (baseline), a pan with a

known reference material (e.g., sapphire), and the pan with the refrigerant sample. Each run

involves heating the sample at a constant rate over the desired temperature range.

Calculation: The heat capacity of the sample is calculated by comparing the heat flow signals

from the sample, the reference material, and the baseline at a given temperature.

Measurement of Enthalpy of Vaporization
Method: Calorimetric Measurement

Apparatus: A flow calorimeter is used, which consists of a vaporizer, a condenser, and a

system to measure the heat input and the mass flow rate of the refrigerant.

Procedure: The liquid refrigerant is pumped at a constant flow rate into the vaporizer, where

it is completely vaporized by a measured electrical heat input. The vapor then flows to a

condenser where it is liquefied.

Measurement: The electrical power supplied to the vaporizer, the mass flow rate of the

refrigerant, and the temperatures and pressures at the inlet and outlet of the vaporizer are

precisely measured.

Calculation: The enthalpy of vaporization is calculated from the heat input and the mass flow

rate, with corrections for any heat losses and changes in kinetic and potential energy.

Visualization of the Comparison Workflow
The following diagram illustrates the logical workflow for comparing experimental and

calculated thermodynamic properties of a refrigerant.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Correlating Experimental and Calculated Thermodynamic Properties

Experimental Determination Computational Modeling

Comparison and Analysis

Experimental Setup and Calibration

Measurement of Thermodynamic Properties

Raw Experimental Data

Data Comparison (Tables and Graphs)

Equation of State (e.g., Helmholtz)

Calculation of Thermodynamic Properties

Calculated Data

Deviation Analysis

Model Validation/Refinement

Feedback

Click to download full resolution via product page

Caption: Comparison workflow diagram.
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Conclusion
The close agreement between the experimental and calculated thermodynamic properties for

R-141b, R-123, and R-245fa, as demonstrated in the tables, validates the accuracy of the

equations of state used for these refrigerants. This high level of correlation is essential for

reliable system modeling, design, and optimization in various scientific and industrial

applications. While R-141b is being phased out, the data presented here remains valuable for

understanding its behavior in existing systems and for benchmarking the performance of its

alternatives. The detailed experimental protocols provided serve as a guide for researchers

seeking to perform their own high-accuracy measurements of refrigerant properties.

To cite this document: BenchChem. [A Comparative Guide to the Thermodynamic Properties
of R-141b and Its Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156305#correlating-experimental-and-calculated-
thermodynamic-properties-of-r-141b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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